Cas no 31255-10-4 (Bromo-PEG2-bromide)

• Product Name: Bromo-PEG2-bromide
• CAS No: 31255-10-4
• MF: C₆H₁₂Br₂O₂
• MW: 275.966280937195
• MDL: MFCD00466590
• CID: 293017
• PubChem ID: 573097
• Update Time: 2025-09-23

Bromo-PEG2-bromide Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,2-bis(2-bromoethoxy)-
• 1,2-bis(2-bromoethoxy)ethane
• 1,8-dibromo-3,6-dioxaoctane
• 1,8-dibromo-4,7-dioxaoctane
• AmbotzPEG1075
• triethylene glycol dibromide
• Bromo-PEG2-bromide
• CS-0109308
• SY251171
• SCHEMBL45206
• LCZC1380
• 1-Bromo-2-[2-(2-bromoethoxy)ethoxy]ethane #
• 1-Bromo-2-[2-(2-bromoethoxy)ethoxy]ethane
• 31255-10-4
• AKOS028108699
• DTXSID20341442
• BS-27797
• 76779-16-3
• MFCD00466590
• BP-21674
• s10638
• HY-130589
• EN300-367471
• DA-61894

• MDL： MFCD00466590
• Inchi： 1S/C6H12Br2O2/c7-1-3-9-5-6-10-4-2-8/h1-6H2
• InChI Key： UOWNEWCMPHICQH-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCBr

Computed Properties

• Exact Mass: 273.92000
• Monoisotopic Mass: 273.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 285.1±20.0 °C at 760 mmHg
• Flash Point: 113.8±20.3 °C
• PSA: 18.46000
• LogP: 1.80940
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Bromo-PEG2-bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)